Cas no 919687-69-7 (2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 919687-69-7
• MF: C₁₅H₁₄ClN₃O₄S₂
• MW: 399.872359752655
• CID: 6085832
• PubChem ID: 24282634
• Update Time: 2025-06-13

2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide
• 2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide
• Benzamide, 2-chloro-5-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-2-thiazolyl-
• 919687-69-7
• F5296-0665
• 2-chloro-5-(4,4-dimethyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(thiazol-2-yl)benzamide
• AKOS003067699
• VU0640904-1

• Inchi： 1S/C15H14ClN3O4S2/c1-15(2)8-25(22,23)19(13(15)21)9-3-4-11(16)10(7-9)12(20)18-14-17-5-6-24-14/h3-7H,8H2,1-2H3,(H,17,18,20)
• InChI Key： LYMSLRZNTHQBAW-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC(N2C(=O)C(C)(C)CS2(=O)=O)=CC=C1Cl

Computed Properties

• Exact Mass: 399.0114260g/mol
• Monoisotopic Mass: 399.0114260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• pka: 6.90±0.50(Predicted)

Additional information on 2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide

Introduction to 2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 919687-69-7)

2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide, identified by its CAS number 919687-69-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes fused rings of nitrogen and sulfur atoms. The presence of multiple functional groups, such as chloro and amide substituents, alongside the unique 4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide exhibits a high degree of complexity, which is often associated with enhanced biological activity. The benzamide moiety is a well-known pharmacophore in medicinal chemistry, frequently found in drugs that target various biological pathways. In particular, the benzamide group is capable of interacting with proteins through hydrogen bonding and other non-covalent interactions, which can modulate enzyme activity and receptor binding. This property makes it an attractive scaffold for designing novel therapeutic agents.

The 4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin ring system is another critical feature of this compound. This heterocyclic framework is known for its stability and ability to participate in multiple forms of interactions with biological targets. The presence of three oxygen atoms within this ring system introduces polar characteristics that can enhance solubility and bioavailability. Additionally, the dimethyl substitution at the 4-position further stabilizes the ring and may influence the electronic properties of the molecule. Such structural features are often leveraged to fine-tune pharmacokinetic properties and improve target specificity.

The N-(1,3-thiazol-2-yl) moiety adds another layer of complexity to the molecule. The thiazole ring is a prominent scaffold in natural products and pharmaceuticals due to its versatility in biological interactions. Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating a thiazole ring into the benzamide core of 2-chloro-5-(4,4-dimethyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-y)benzamide, researchers aim to exploit these known bioactivities while potentially discovering new mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. These tools allow for the virtual screening of large libraries of compounds to identify potential hits that can be further optimized. In the case of CAS No. 919687-69, computational studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to cancer progression. Specifically, preliminary data indicate that this compound could inhibit key enzymes such as kinases or cyclases by competing with natural substrates or by inducing conformational changes in the enzyme active site.

Experimental validation of these computational predictions has been conducted through various biochemical assays. For instance， researchers have employed enzyme inhibition assays to evaluate the potency of CAS No. 919687 against selected targets. Initial results have shown promising activity against certain kinases at micromolar concentrations， suggesting that it may serve as a lead compound for further development into an anticancer agent. Additionally， cell-based assays have provided insights into its potential effects on tumor cell proliferation， apoptosis， and metastasis.

The synthesis of CAS No. 919687 presents a significant challenge due to its complex structure。 However， modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield。 One approach involves multi-step organic transformations starting from readily available precursors such as benzoyl chloride and thioamides。 The introduction of the thiazole ring can be achieved through cyclization reactions， while the thiazolidine moiety can be incorporated via condensation reactions between appropriate intermediates。

The role of chiral centers in determining biological activity cannot be overstated。 In many cases， enantiomers or diastereomers of a given molecule exhibit vastly different pharmacological profiles due to their distinct interactions with biological targets。 Given its complex stereochemistry， it is essential to carefully consider synthetic strategies that afford high enantiomeric purity if stereochemical control over biological activity is desired。 Advances in asymmetric synthesis have provided powerful tools for constructing enantiomerically pure forms of complex molecules like CAS No 919687。

The pharmacokinetic properties of CAS No 919687 are another critical aspect that needs thorough investigation before moving into clinical trials。 Factors such as solubility、 bioavailability、 metabolic stability， and excretion routes must be carefully evaluated to ensure that the compound reaches its target site effectively within an acceptable time frame。 Techniques such as high-performance liquid chromatography (HPLC) ， mass spectrometry (MS)， nuclear magnetic resonance (NMR)， and X-ray crystallography play crucial roles in characterizing these properties。

In conclusion， CAS No 919687 represents an intriguing molecule with potential therapeutic applications particularly in oncology。 Its complex structure ， featuring multiple functional groups ， heterocyclic rings ， and chiral centers ， makes it a challenging yet rewarding subject for further research 。 With continued advancements in synthetic chemistry ， computational biology ， and experimental validation ， this compound holds promise as a novel therapeutic agent targeting critical pathways involved in cancer development 。 As research progresses ， additional insights into its mechanism(s)of action will undoubtedly emerge providing valuable information for future drug design efforts。